Cas no 2503203-78-7 (3-(but-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride)

• Product Name: 3-(but-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride
• CAS No: 2503203-78-7
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD32859504
• CID: 5670665
• PubChem ID: 154814409
• Update Time: 2025-06-28

3-(but-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503203-78-7
• 3-But-3-enylazetidine-3-carboxylic acid;hydrochloride
• 3-(but-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride
• EN300-27152076

• MDL： MFCD32859504
• Inchi： 1S/C8H13NO2.ClH/c1-2-3-4-8(7(10)11)5-9-6-8;/h2,9H,1,3-6H2,(H,10,11);1H
• InChI Key： OWIIYNVTPVHQSA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCC=C)CNC1)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(but-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride

3-(But-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride: A Comprehensive Overview

3-(But-3-en-1-yl)azetidine-3-carboxylic acid hydrochloride, also known by its CAS number 2503203-78-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The presence of a butenyl group and a carboxylic acid moiety introduces additional functional diversity, making it a valuable substrate for various applications.

The structure of 3-(But-3-en-1-yl)azetidine is characterized by a four-membered ring with one nitrogen atom and three carbon atoms. The substituents on the nitrogen atom include a butenyl group, which introduces unsaturation into the molecule, and a carboxylic acid group. This combination of functional groups provides the compound with both acidic and nucleophilic properties, making it suitable for reactions such as amidation, esterification, and substitution.

Recent studies have highlighted the potential of azetidine derivatives in drug design. For instance, researchers have explored the use of azetidine-based compounds as inhibitors of enzymes involved in metabolic pathways. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions, which facilitates its use in biological assays.

In terms of synthesis, 3-(But-3-en-1-yl)azetidine can be prepared through various methods, including ring-closing reactions and nucleophilic substitutions. One common approach involves the reaction of an amino alcohol with an alkylating agent under specific conditions. The optimization of these conditions has been a focus of recent research to improve yield and purity.

The physical properties of this compound are also worth noting. Its melting point and boiling point are influenced by the strain within the four-membered ring, which is higher than that observed in larger cyclic structures like pyrrolidine or piperidine. The presence of the double bond in the butenyl group further affects its physical state and reactivity.

In terms of applications, azetidine derivatives have found uses in materials science as well as in pharmaceuticals. For example, they can serve as building blocks for more complex molecules or as intermediates in the synthesis of bioactive compounds. Recent advancements in click chemistry have also opened new avenues for incorporating azetidines into larger molecular frameworks.

The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications due to its improved stability and bioavailability. Researchers have investigated its potential as a precursor for peptide synthesis or as a component in drug delivery systems.

In conclusion, 3-(But-3-en-1-yl)azetidine, with its unique structure and versatile functional groups, continues to be a subject of interest in both academic and industrial settings. Its role as a building block in organic synthesis and its potential applications in drug discovery make it a valuable compound for further exploration.